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Compound of Interest

Compound Name:
(4-Methylthiophen-2-

yl)methanamine

Cat. No.: B011062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental molecular properties of

(4-Methylthiophen-2-yl)methanamine, a compound of interest in various research and

development domains. The information presented herein is intended to support further

investigation and application of this molecule.

Molecular Properties
The core molecular characteristics of (4-Methylthiophen-2-yl)methanamine have been

determined and are summarized below. These fundamental data points are crucial for a range

of applications, from analytical method development to computational modeling and synthetic

chemistry.

Property Value Source

Molecular Formula C6H9NS [1]

Molecular Weight 127.21 g/mol [1]
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The following diagram illustrates the logical flow from the compound's nomenclature to its

structural and empirical formulas, and finally to its calculated molecular weight. This

visualization provides a clear and hierarchical representation of how these key molecular

identifiers are interconnected.
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Caption: Logical flow from compound name to molecular weight.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of (4-
Methylthiophen-2-yl)methanamine are critical for its practical application. While specific

experimental details can vary based on the desired purity and scale, a general synthetic

approach would involve the reductive amination of 4-methylthiophene-2-carbaldehyde.

General Synthesis via Reductive Amination:

Reaction Setup: 4-methylthiophene-2-carbaldehyde and a suitable amine source (e.g.,

ammonia or a protected amine) are dissolved in an appropriate solvent (e.g., methanol,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b011062?utm_src=pdf-body-img
https://www.benchchem.com/product/b011062?utm_src=pdf-body
https://www.benchchem.com/product/b011062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ethanol, or dichloromethane).

Imine Formation: The mixture is stirred, often in the presence of a dehydrating agent or

under conditions that facilitate the removal of water, to form the corresponding imine

intermediate.

Reduction: A reducing agent, such as sodium borohydride (NaBH4) or hydrogen gas with a

catalyst (e.g., Palladium on carbon), is introduced to the reaction mixture to reduce the imine

to the target amine, (4-Methylthiophen-2-yl)methanamine.

Workup and Purification: Following the completion of the reaction, the crude product is

worked up to remove unreacted reagents and byproducts. This typically involves quenching

the reaction, solvent extraction, and washing. The final purification is often achieved through

column chromatography or distillation to yield the pure amine.

Further analytical characterization would typically involve techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to

confirm the structure and purity of the synthesized compound. Researchers should consult

relevant literature for specific, optimized protocols tailored to their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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